Cas no 99310-01-7 (BOC-D-HIS(3-BOM)-OH)

BOC-D-HIS(3-BOM)-OH Properties

Names and Identifiers

• N-Boc-N'-benzyloxymethyl-L-histidine
• Boc-D-His(3-Bom)-OH
• N-tert-Butyloxycarbonyl-N'-benzyloxymethyl-L-histidine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(phenylmethoxymethyl)imidazol-4-yl]propanoic acid
• Boc-D-His(Bom)-OH
• N-tert-Butyloxycarbonyl-N'-benzyloxymethyl-D-histidine
• AKOS025289418
• (R)-3-(1-(benzyloxymethyl)-1H-imidazol-5-yl)-2-(tert-butoxycarbonylamino)propanoic acid
• MFCD00076940
• FD21732
• 99310-01-7
• Boc-D-His(Bom)-OH, >=98.0% (TLC)
• DTXSID80427019
• Boc-N-p-benzyloxymethyl-D-histidine
• (R)-3-(1-((Benzyloxy)methyl)-1H-imidazol-5-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Np-((Benzyloxy)methyl)-Na-(tert-butoxycarbonyl)-D-histidine
• AS-49187
• Boc-D-His(-Bom)-OH
• (2R)-3-{3-[(BENZYLOXY)METHYL]IMIDAZOL-4-YL}-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID
• +Expand

• MDL： MFCD00076940
• InChIKey： LPVKZCHCZSFTOJ-MRXNPFEDSA-N
• Inchi： 1S/C19H25N3O5/c1-19(2,3)27-18(25)21-16(17(23)24)9-15-10-22(12-20-15)13-26-11-14-7-5-4-6-8-14/h4-8,10,12,16H,9,11,13H2,1-3H3,(H,21,25)(H,23,24)/t16-/m0/s1
• SMILES： CC(C)(OC(N[C@@H](C(O)=O)CC1=CN=CN1COCC2=CC=CC=C2)=O)C

Computed Properties

• Exact Mass: 375.17900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 375.17942091g/mol
• Heavy Atom Count: 27
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• LogP: 2.96870
• PSA: 102.68000
• Boiling Point: 595.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 313.8±30.1 °C
• Density: 1.2±0.1 g/cm3